N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide

• IUPAC Name: N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide
• InChI: InChI=1S/C15H24N4O2S/c20-22(21,19-12-8-16-9-13-19)17-14-6-10-18(11-7-14)15-4-2-1-3-5-15/h1-5,14,16-17H,6-13H2
• InChI Key: XTEWPPIZMOSALW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NS(=O)(=O)N2CCNCC2)C3=CC=CC=C3
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide is a compound that features a piperidine ring and a piperazine ring, both of which are significant in medicinal chemistry. Piperidine and piperazine derivatives are known for their wide range of biological activities and are commonly found in various pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of DBU, leading to protected piperazines . Deprotection with PhSH followed by selective intramolecular cyclization yields the desired compound .

Industrial Production Methods

Industrial production methods for piperazine derivatives often involve large-scale cyclization reactions and the use of efficient catalysts to ensure high yields and purity. The use of solid-phase synthesis and photocatalytic methods has also been reported for the large-scale production of piperazine derivatives .

Chemical Reactions Analysis

Types of Reactions

N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as iodine(III) complexes.

Reduction: Common reducing agents include hydrogen in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially involving halogenated derivatives.

Common Reagents and Conditions

Oxidation: Iodine(III) complexes are used as oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst.

Substitution: Halogenated derivatives and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction typically produces amines .

Scientific Research Applications

N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide has various applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in pharmaceuticals due to its piperidine and piperazine moieties.

Industry: Utilized in the production of various chemical intermediates and active pharmaceutical ingredients.

Mechanism of Action

The mechanism of action of N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide involves its interaction with specific molecular targets and pathways. The piperidine and piperazine rings are known to interact with various receptors and enzymes, modulating their activity . This compound may act as an agonist or antagonist, depending on the target and the specific biological context .

Comparison with Similar Compounds

Similar Compounds

Piperidine derivatives: Such as piperine and evodiamine.

Piperazine derivatives: Including trimetazidine and ranolazine.

Uniqueness

N-(1-phenylpiperidin-4-yl)piperazine-1-sulfonamide is unique due to its dual piperidine and piperazine structure, which provides a versatile framework for various biological activities. This dual structure allows it to interact with multiple targets, making it a valuable compound in medicinal chemistry .